Cas no 1040676-78-5 (2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide
• CAS No: 1040676-78-5
• MF: C₂₇H₂₄N₄O₃
• MW: 452.504466056824
• CID: 5384119
• PubChem ID: 27371853
• Update Time: 2025-05-30

2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(4-methoxyphenyl)acetamide
• AKOS021691776
• 1040676-78-5
• 2-(3-benzyl-8-methyl-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl)-N-(4-methoxyphenyl)acetamide
• 2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(4-methoxyphenyl)acetamide
• F3382-3158
• 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C27H24N4O3/c1-18-8-13-23-22(14-18)25-26(27(33)30(17-28-25)15-19-6-4-3-5-7-19)31(23)16-24(32)29-20-9-11-21(34-2)12-10-20/h3-14,17H,15-16H2,1-2H3,(H,29,32)
• InChI Key： UVFRNYNMYIPUOL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C3C=C(C)C=CC=3N2CC(NC2C=CC(=CC=2)OC)=O)N=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 452.18484064g/mol
• Monoisotopic Mass: 452.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide

Comprehensive Analysis of 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide (CAS 1040676-78-5)

The compound 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide (CAS 1040676-78-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique pyrimido[5,4-b]indole core, combined with a benzyl and methoxyphenyl substituent, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel heterocyclic compounds like 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide has surged, driven by advancements in targeted therapy and precision medicine. The compound's CAS 1040676-78-5 identifier is frequently searched in academic databases and patent literature, reflecting its relevance in ongoing research. Its acetamide moiety, in particular, is a common feature in many bioactive molecules, suggesting potential interactions with enzymes or receptors.

One of the most intriguing aspects of this compound is its potential application in addressing neurodegenerative diseases, a hot topic in contemporary medical research. The pyrimidoindole scaffold has been linked to neuroprotective effects in preclinical studies, raising questions about its mechanism of action. Could this molecule offer a new avenue for treating conditions like Alzheimer's or Parkinson's? While definitive answers await further study, the structural features of CAS 1040676-78-5 provide a compelling starting point for investigation.

From a synthetic chemistry perspective, the preparation of 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide presents both challenges and opportunities. The benzyl and methoxyphenyl groups introduce steric considerations that must be carefully managed during synthesis. Recent publications have explored innovative routes to construct the pyrimido[5,4-b]indole core efficiently, with an emphasis on atom economy and green chemistry principles—a growing concern in pharmaceutical development.

The physicochemical properties of CAS 1040676-78-5 also merit discussion. Its solubility profile, stability under physiological conditions, and bioavailability are critical factors that influence its potential as a drug candidate. Computational modeling studies suggest that the acetamide linkage may enhance membrane permeability, a desirable trait for central nervous system-targeted compounds. These insights align with current trends in AI-driven drug design, where predictive algorithms help prioritize molecules for experimental validation.

In the context of intellectual property, 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide has appeared in several patent applications, particularly those related to kinase inhibitors and signal transduction modulators. This underscores the compound's versatility and the pharmaceutical industry's interest in its therapeutic potential. The presence of the methoxyphenyl group, a common pharmacophore, further enhances its appeal as a scaffold for medicinal chemistry optimization.

As research into CAS 1040676-78-5 continues, one pressing question emerges: how can its selectivity be improved to minimize off-target effects? This challenge resonates with broader discussions in personalized medicine, where the focus is on developing compounds with exquisite specificity. The 8-methyl substitution on the pyrimidoindole ring may hold clues to addressing this issue, as subtle modifications often dramatically influence biological activity.

Looking ahead, the study of 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methoxyphenyl)acetamide is poised to benefit from cutting-edge technologies like cryo-EM and fragment-based drug discovery. These approaches could elucidate its binding modes and facilitate the design of next-generation derivatives. With its complex structure and promising pharmacological profile, CAS 1040676-78-5 exemplifies the exciting frontier of modern drug development—where chemistry, biology, and technology converge to address unmet medical needs.